Cas no 2227888-83-5 ((3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2227888-83-5
• MF: C₁₀H₁₁ClO₄
• MW: 230.644942522049
• CID: 6200314
• PubChem ID: 95997458
• Update Time: 2025-05-20

(3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoic acid
• EN300-1975538
• 2227888-83-5

• Inchi： 1S/C10H11ClO4/c1-15-9-3-2-6(11)4-7(9)8(12)5-10(13)14/h2-4,8,12H,5H2,1H3,(H,13,14)/t8-/m1/s1
• InChI Key： UHRWHRXFGWCERC-MRVPVSSYSA-N
• SMILES： ClC1C=CC(=C(C=1)[C@@H](CC(=O)O)O)OC

Computed Properties

• Exact Mass: 230.0345865g/mol
• Monoisotopic Mass: 230.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoic acid

Introduction to (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoic Acid (CAS No. 2227888-83-5)

(3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoic acid, identified by its CAS number 2227888-83-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its chiral center and aromatic substituents, has garnered attention for its potential applications in drug development and molecular research.

The structural features of (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoic acid make it a versatile intermediate in the synthesis of more complex molecules. The presence of a hydroxy group and a chloro-substituted methoxyphenyl ring suggests possible interactions with biological targets, making it a candidate for further exploration in medicinal chemistry.

In recent years, the study of chiral compounds has seen considerable advancements, particularly in the development of enantiomerically pure drugs. The stereochemistry of (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoic acid is crucial, as it can significantly influence the pharmacological activity and efficacy of derivatives derived from this compound. Research has indicated that the (R) configuration at the stereocenter can enhance binding affinity and reduce side effects compared to its (S) counterpart.

The aromatic ring in (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoic acid is further modified by a chloro group at the 5-position and a methoxy group at the 2-position. These substituents can affect the electronic properties of the ring, influencing its reactivity and interactions with biological molecules. The hydroxy group, located on the propanoic acid moiety, provides a site for hydrogen bonding and other polar interactions, which are essential for drug-receptor binding.

Recent studies have explored the use of this compound as a building block in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is associated with various diseases, including cancer. By modifying the structure of (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoic acid, researchers have been able to develop novel inhibitors with improved selectivity and potency. For instance, derivatives of this compound have shown promise in inhibiting specific kinases while minimizing off-target effects.

The hydroxypropanoic acid moiety in (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoic acid also makes it a potential candidate for use in prodrug formulations. Prodrugs are inactive precursors that are converted into active drugs within the body. The hydroxyl group can participate in esterification reactions, allowing for the attachment of other pharmacophores or functional groups that enhance solubility or bioavailability.

In addition to its applications in drug development, (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoic acid has been studied for its role in biochemical pathways. The compound's structural similarity to certain natural products suggests that it may interact with enzymes or receptors involved in metabolic processes. Further research is needed to elucidate these interactions and explore potential therapeutic applications.

The synthesis of (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more accessible for research purposes. Techniques such as asymmetric hydrogenation and chiral resolution have enabled researchers to obtain enantiomerically pure samples of this compound, which is essential for studying its pharmacological properties.

The growing interest in this compound underscores its potential as a valuable tool in pharmaceutical research. As more data becomes available on its biological activity and synthetic feasibility, it is likely that new applications will emerge. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in harnessing the full potential of (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoic acid and related derivatives.